![molecular formula C14H22N4O2S B5856582 2-[({[2-(dimethylamino)ethyl]amino}carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B5856582.png)
2-[({[2-(dimethylamino)ethyl]amino}carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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Description
Synthesis Analysis
The synthesis of derivatives closely related to the specified compound involves multiple steps, starting from ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. These processes can lead to compounds with potential antimicrobial and anti-inflammatory activities, as seen in the synthesis of 3-amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimid-4(3H)-one and its Schiff bases (Narayana et al., 2006).
Molecular Structure Analysis
The molecular structure and crystallographic analysis reveal that the compound and its derivatives can show variations in their molecular conformations. This structural diversity, including intramolecular hydrogen bonding, significantly influences their biological activity and interactions with biomolecules (Vasu et al., 2003).
Mechanism of Action
Target of Action
Similar compounds such as 2- (2- (dimethylamino)ethoxy)ethanol and N- (N’,N’-diethylaminoethyl)-acrylamide are known to interact with various biological targets
Mode of Action
The presence of the dimethylamino group suggests that this compound may act as a weak base , potentially influencing its interaction with targets.
Pharmacokinetics
The compound’s molecular weight and other physical properties such as boiling point can influence its pharmacokinetic behavior. For instance, compounds with a lower molecular weight and higher lipophilicity are generally better absorbed and distributed in the body.
Result of Action
Similar compounds have been studied for their potential in gene delivery , suggesting that this compound may also have applications in this area.
Action Environment
For instance, the compound’s storage conditions suggest that it should be kept away from air and heat , indicating that these factors may affect its stability.
properties
IUPAC Name |
2-[2-(dimethylamino)ethylcarbamoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O2S/c1-18(2)8-7-16-14(20)17-13-11(12(15)19)9-5-3-4-6-10(9)21-13/h3-8H2,1-2H3,(H2,15,19)(H2,16,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKMNATNFVUBLMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)NC1=C(C2=C(S1)CCCC2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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